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Compound of Interest

(S)-N-Carbobenzyloxy-4-amino-2-
Compound Name:
hydroxybutyric acid

Cat. No.: B044105

An In-depth Technical Guide on the Molecular Weight of (S)-N-Carbobenzyloxy-4-amino-2-
hydroxybutyric acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of (S)-N-
Carbobenzyloxy-4-amino-2-hydroxybutyric acid, a compound of interest in various research
and development applications.

Molecular Formula

The chemical formula for (S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid is
C12H15NO05.[1][2][3] This formula indicates that each molecule of the compound is composed
of 12 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, and 5 oxygen atoms.

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in a molecule. The standard
atomic weights for the constituent elements are:

e Carbon (C): approximately 12.011 atomic mass units (amu)[4][5]

e Hydrogen (H): approximately 1.008 amu[6][7][8]
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e Nitrogen (N): approximately 14.007 amu[9][10][11]
e Oxygen (O): approximately 15.999 amu[12][13][14]
The molecular weight of C12H15NO5 is calculated as follows:

(12 x 12.011) + (15 x 1.008) + (1 x 14.007) + (5 x 15.999) = 144.132 + 15.120 + 14.007 +
79.995 = 253.254 amu

The molecular weight is often expressed in grams per mole ( g/mol ), and for this compound, it
is approximately 253.25 g/mol .[1][3]

Data Presentation

The following table summarizes the atomic composition and contribution of each element to the
total molecular weight of (S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid.

Total
Standard o
Number of . . Contribution
Element Symbol Atomic Weight
Atoms to Molecular
(amu) .
Weight (amu)
Carbon C 12 12.011 144.132
Hydrogen H 15 1.008 15.120
Nitrogen N 1 14.007 14.007
Oxygen O 5 15.999 79.995

Total 33 253.254

Experimental Protocols

The determination of the molecular weight of a compound like (S)-N-Carbobenzyloxy-4-
amino-2-hydroxybutyric acid is typically achieved through mass spectrometry. A detailed
experimental protocol for this technique is as follows:
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Obijective: To determine the molecular weight of (S)-N-Carbobenzyloxy-4-amino-2-

hydroxybutyric acid using electrospray ionization mass spectrometry (ESI-MS).

Materials:

(S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid sample
High-purity solvent (e.g., methanol or acetonitrile)
Volatile acid (e.g., formic acid)

Mass spectrometer with an ESI source

Procedure:

Sample Preparation: A dilute solution of the analyte is prepared by dissolving a small amount
of (S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid in the chosen solvent. A
common concentration is in the range of 1-10 pg/mL. To promote ionization, a small amount
of formic acid (typically 0.1% by volume) is added to the solution.

Instrument Setup: The mass spectrometer is calibrated using a known standard. The ESI
source parameters, such as capillary voltage, nebulizing gas flow rate, and drying gas
temperature, are optimized for the analyte.

Infusion: The sample solution is introduced into the ESI source at a constant flow rate using
a syringe pump.

lonization: In the ESI source, a high voltage is applied to the capillary tip, creating a fine
spray of charged droplets. The solvent evaporates from these droplets, leading to the
formation of gas-phase ions of the analyte.

Mass Analysis: The ions are guided into the mass analyzer of the spectrometer, which
separates them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.
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o Data Interpretation: The molecular weight is determined from the m/z value of the molecular

ion peak. For this compound, a prominent peak is expected at an m/z corresponding to the

protonated molecule [M+H]+, which would be approximately 254.261.

Visualization

The following diagram illustrates the logical relationship in the calculation of the molecular

weight.
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Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b044105?utm_src=pdf-body-img
https://www.benchchem.com/product/b044105?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. (S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid [cymitquimica.com]
2. echemi.com [echemi.com]

3. (S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid CAS#: 40371-50-4
[m.chemicalbook.com]

4. youtube.com [youtube.com]
5. Carbon | C (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

7. quora.com [quora.com]
8. Hydrogen - Wikipedia [en.wikipedia.org]

9. Atomic Weight of Nitrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

10. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

11. sbg.bio.ic.ac.uk [sbg.bio.ic.ac.uk]

12. fiveable.me [fiveable.me]

13. princeton.edu [princeton.edu]

14. Oxygen - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [(S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044105#s-n-carbobenzyloxy-4-amino-2-
hydroxybutyric-acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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